Cas no 77734-51-1 (Benzoic acid, 2-hydrazino-4-sulfo-)
77734-51-1 structure
Product Name:Benzoic acid, 2-hydrazino-4-sulfo-
CAS No:77734-51-1
MF:C7H8N2O5S
MW:232.213820457458
CID:535581
PubChem ID:11424759
Update Time:2025-04-19
Benzoic acid, 2-hydrazino-4-sulfo- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-hydrazino-4-sulfo-
- 2-hydrazinyl-4-sulfobenzoic acid
- DTXSID30465466
- 77734-51-1
- SCHEMBL5319368
-
- Inchi: 1S/C7H8N2O5S/c8-9-6-3-4(15(12,13)14)1-2-5(6)7(10)11/h1-3,9H,8H2,(H,10,11)(H,12,13,14)
- InChI Key: OYDYLEBWNAYHMY-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=C(C=1)NN)(=O)(=O)O
Computed Properties
- Exact Mass: 232.01544
- Monoisotopic Mass: 232.01539253g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 138Ų
Experimental Properties
- PSA: 129.72
Benzoic acid, 2-hydrazino-4-sulfo- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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